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Compound of Interest

Compound Name: 2,6-Dimethyl-3,5-heptanedione

Cat. No.: B091118

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2,6-
Dimethyl-3,5-heptanedione (CAS No: 18362-64-6). The information is compiled from various
spectroscopic techniques to aid in the structural elucidation and characterization of this
compound.

Molecular Structure:
Caption: Chemical structure of 2,6-Dimethyl-3,5-heptanedione.

Mass Spectrometry

Mass spectrometry of 2,6-Dimethyl-3,5-heptanedione provides critical information about its
molecular weight and fragmentation pattern, aiding in its identification.

Data Presentation:
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Property Value

Molecular Formula CoH1602

Molecular Weight 156.22 g/mol
lonization Mode Electron lonization (EI)
Major Fragments (m/z) Relative Intensity

113 High

71 Medium

43 High

Note: A complete, quantitative fragmentation pattern with relative intensities for all peaks was
not available in the referenced search results. The major fragments listed are based on
available data from PubChem.[1]

Experimental Protocol: Electron lonization Mass Spectrometry (EI-MS)

This protocol outlines a general procedure for obtaining an electron ionization mass spectrum
of a liquid sample like 2,6-Dimethyl-3,5-heptanedione.
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Sample Preparation

[Ensure purity of 2,6-Dimethyl-3,5-heptanedione sampla

Y

Entroduce a small amount of the liquid sample into the mass spectrometer's inlet systena

- J
4 Mass Analysis
Y

~

Gaporize the sample and bombard with a high-energy electron beam (typically 70 eV) in the ion sourca

Y

Ehe resulting molecular ions undergo fragmentatioD

Y

Gccelerate the positively charged fragments into the mass analyzea

Y

Geparate fragments based on their mass-to-charge (m/z) ratia

Data Acguisition
Y

Getect the ions and record their abundanca

Y

[Generate a mass spectrum plotting m/z vs. relative intensita
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4 Sample Preparation h

[Dissolve a small amount of 2,6-Dimethyl-3,5-heptanedione in a deuterated solvent (e.g., CDCIs)]

Y

Gransfer the solution to an NMR tuba

4 Data Aciauisition )

Glace the NMR tube in the spectrometer's magnea

[Lock and shim the magnetic fieIcD

Y

chuire the Free Induction Decay (FID) data using appropriate pulse sequenceg

- J

Data Processing

Y

Gpply Fourier transform to the FIIZD
Ghase and baseline correct the spectrunD

Geference the spectrum to the solvent peak or an internal standard (e.g., TMSD
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4 Instrument Setup )

[Ensure the ATR crystal is cIearD

Gollect a background spectrum of the empty ATR crystaD
o J

4 Sample Analysis h
Y

Place a small drop of 2,6-Dimethyl-3,5-heptanedione directly onto the ATR crystal

chuire the sample spectrunD

Data Processing

- J

Ehe instrument software automatically ratios the sample spectrum against the background spectrunD

Y

Generate the final IR spectrum (transmittance or absorbance vs. wavenumbea

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 3,5-Heptanedione, 2,6-dimethyl- | CO9H1602 | CID 87597 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Spectroscopic Profile of 2,6-Dimethyl-3,5-heptanedione:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091118#spectroscopic-data-of-2-6-dimethyl-3-5-
heptanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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